Cas no 498-24-8 (mesaconic acid)

mesaconic acid Properties

Names and Identifiers

• mesaconic acid
• Methylfumaric acid
• 2-Butenedioic acid,2-methyl-, (2E)-
• (E)-2-Methyl-2-butenedioic acid
• 2-Methylfumaric acid
• Butenedioic acid, methyl-, (E)-
• Fumaric acid, methyl-
• Kyselina mesakonova
• Mesaconate
• NSC 65438
• trans-1-Propene-1,2-dicarboxylic acid
• trans-2-Methyl-2-butenedioic acid
• trans-Methylbutenedioic acid
• +Expand

• MDL： MFCD00002653
• InChIKey： HNEGQIOMVPPMNR-NSCUHMNNSA-N
• Inchi： InChI=1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h2H,1H3,(H,6,7)(H,8,9)/b3-2+
• SMILES： C/C(=C\C(=O)O)/C(=O)O

Computed Properties

• Exact Mass: 130.02658
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Heavy Atom Count: 9
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 0.10190
• PSA: 74.6
• Merck: 5903
• Refractive Index: 1.4240 (estimate)
• Boiling Point: bp 250° (decompn)
• Melting Point: 200-202 ºC
• FEMA: 3737
• Color/Form: Orthorhombic needle crystals were obtained from ethanol and monoclinic lamellae were obtained from ethyl acetate
• Solubility: Soluble in ether, slightly soluble in chloroform \ carbon disulfide and petroleum ether
• pka: 3.09(at 25℃)
• Density: 1.466

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters